Cas no 6555-29-9 (Benzenepropanoic acid,4-methoxy-b-methyl-, methyl ester)

• Product Name: Benzenepropanoic acid,4-methoxy-b-methyl-, methyl ester
• CAS No: 6555-29-9
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 513234
• PubChem ID: 138763
• Update Time: 2025-04-19

Benzenepropanoic acid,4-methoxy-b-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid,4-methoxy-b-methyl-, methyl ester
• 3-(4-Methoxyphenyl)butanoic acid methyl ester
• Hydrocinnamic acid, p-methoxy-beta-methyl-, methyl ester
• methyl 3-(4-methoxyphenyl)butanoate
• Hydrocinnamic acid, p-methoxy-.beta.-methyl-, methyl ester
• Methyl 3-(4-methoxyphenyl)butanoate #
• SCHEMBL17754960
• QEMGSNIRBXNNJW-UHFFFAOYSA-N
• 6555-29-9
• DTXSID70984141

• Inchi： 1S/C12H16O3/c1-9(8-12(13)15-3)10-4-6-11(14-2)7-5-10/h4-7,9H,8H2,1-3H3
• InChI Key： QEMGSNIRBXNNJW-UHFFFAOYSA-N
• SMILES： O(C)C(CC(C)C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 208.10998
• Monoisotopic Mass: 208.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.041
• Boiling Point: 284.1°C at 760 mmHg
• Flash Point: 114.4°C
• Refractive Index: 1.493
• PSA: 35.53